Cas no 1337452-19-3 (Piperidine, 3-[(3-bromo-2-thienyl)methyl]-)

• Product Name: Piperidine, 3-[(3-bromo-2-thienyl)methyl]-
• CAS No: 1337452-19-3
• MF: C₁₀H₁₄BrNS
• MW: 260.193860530853
• CID: 6063944
• PubChem ID: 64158344
• Update Time: 2025-05-20

Piperidine, 3-[(3-bromo-2-thienyl)methyl]- Chemical and Physical Properties

Names and Identifiers

• Piperidine, 3-[(3-bromo-2-thienyl)methyl]-
• 3-((3-Bromothiophen-2-yl)methyl)piperidine
• 3-[(3-bromothiophen-2-yl)methyl]piperidine
• AKOS013477154
• EN300-1669513
• CS-0265851
• 1337452-19-3

• Inchi： 1S/C10H14BrNS/c11-9-3-5-13-10(9)6-8-2-1-4-12-7-8/h3,5,8,12H,1-2,4,6-7H2
• InChI Key： VKNXCZIJLXNATQ-UHFFFAOYSA-N
• SMILES： N1CCCC(CC2SC=CC=2Br)C1

Computed Properties

• Exact Mass: 259.00303g/mol
• Monoisotopic Mass: 259.00303g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 40.3Ų

Experimental Properties

• Density: 1.395±0.06 g/cm3(Predicted)
• Boiling Point: 322.2±22.0 °C(Predicted)
• pka: 10.03±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on Piperidine, 3-[(3-bromo-2-thienyl)methyl]-

Introduction to Piperidine, 3-[(3-bromo-2-thienyl)methyl]- (CAS No. 1337452-19-3)

Piperidine, 3-[(3-bromo-2-thienyl)methyl]- (CAS No. 1337452-19-3) is a heterocyclic organic compound with significant applications in various fields of chemistry and materials science. This compound is characterized by its piperidine ring, a six-membered ring containing one nitrogen atom, and a substituent group consisting of a bromothiophene moiety attached via a methylene bridge at the third position of the piperidine ring. The presence of the thiophene ring introduces unique electronic properties, making this compound highly versatile in both academic research and industrial applications.

The synthesis of Piperidine, 3-[(3-bromo-2-thienyl)methyl]- involves a series of well-established organic reactions, including nucleophilic substitution, coupling reactions, and cyclization processes. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of this compound, reducing production costs and minimizing environmental impacts. Researchers have also explored the use of green chemistry principles to develop sustainable synthesis pathways for this compound.

In terms of applications, Piperidine, 3-[(3-bromo-2-thienyl)methyl]- has found extensive use in the field of materials science. Its ability to form stable coordination complexes with transition metals makes it an ideal candidate for the development of new materials with tailored electronic properties. For instance, studies have demonstrated its potential as a precursor for synthesizing metalloorganic frameworks (MOFs) and coordination polymers with applications in gas storage and catalysis.

Recent research has also highlighted the role of Piperidine, 3-[(3-bromo-2-thienyl)methyl]- in the field of drug discovery. The compound's unique structure allows it to interact with various biological targets, including enzymes and receptors, making it a promising lead compound for developing new therapeutic agents. For example, studies have shown that derivatives of this compound exhibit potent anti-tumor activity by inhibiting key enzymes involved in cancer cell proliferation.

Moreover, Piperidine, 3-[(3-bromo-2-thienyl)methyl]- has been investigated for its potential in the development of functional materials, such as sensors and actuators. Its ability to undergo reversible redox reactions under mild conditions makes it suitable for use in electrochemical devices. Recent advancements in nanotechnology have further expanded its applications by incorporating this compound into nanoscale devices for enhanced performance.

In conclusion, Piperidine, 3-[(3-bromo-2-thienyl)methyl]- (CAS No. 1337452-19-3) is a versatile compound with wide-ranging applications across multiple disciplines. Its unique chemical structure and functional groups make it an invaluable tool in both academic research and industrial settings. As ongoing research continues to uncover new properties and applications of this compound, its significance in the field of chemistry is expected to grow further.